Prodigiosin

• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• InChI: InChI=1S/C20H25N3O/c1-4-5-6-8-15-11-16(22-14(15)2)12-19-20(24-3)13-18(23-19)17-9-7-10-21-17/h7,9-13,21,23H,4-6,8H2,1-3H3/b16-12+
• InChIKey: SZXDNGVQRDTJSD-FOWTUZBSSA-N

Prodigiosin Biochemical Profile

Prodigiosin is a naturally occurring red tripyrrole alkaloid, the characteristic secondary metabolite primarily isolated from the Gram-negative bacterium Serratia marcescens, but also found in select gamma proteobacteria like Hahella chejuensis [1]. Belonging to the broader prodiginine family, it serves as the prototypical acyclic linear member, distinguished from cyclic congeners such as cycloprodigiosin or undecylprodigiosin, and its structure features the conserved 4-methoxy-α-α-bipyrrole moiety essential for its varied biological activities [2].

Prototypical linear prodiginine scaffold for pathway studies

Distinct from cyclic analogues in antimicrobial and cytotoxicity profiles

Natural product alkaloid for cell signaling and screening assays

• [1] Wikipedia. (2006). Prodigiosin. View Source
• [2] ScienceDirect. Prodigiosin - an overview. View Source

Pitfalls of Prodigiosin Analogue Substitution

While the prodiginine family shares a common pyrrolylpyrromethene skeleton, significant variations in their aliphatic tails—ranging from acyclic linear chains (prodigiosin) to macrocyclic rings (metacycloprodigiosin, cycloprodigiosin)—profoundly impact their biological potency, mechanism, and selectivity [1]. For example, the oxidative cyclization of linear prodigiosin into cyclic analogues can bias the molecule toward a more active conformation, altering its antimicrobial and cytotoxic profile [2]. Similarly, even minor structural differences between natural and synthetic prodigiosin batches, or between closely related derivatives like undecylprodigiosin, can lead to dramatic differences in anticancer IC50 values and T-cell immunosuppressive pathways, as detailed in the comparative evidence below.

Cyclic prodiginine analogues may bias toward more active conformations, altering cytotoxicity and antimicrobial profiles.

Synthetic prodigiosin or undecylprodigiosin can exhibit different IC50 values and T-cell pathway modulation.

Crude or low-purity batches may show reduced potency; purification significantly influences cell-based assay outcomes.

• [1] ScienceDirect. (2026). Prodigiosin - an overview of the acyclic and cyclic structural members. View Source
• [2] Sydor, T., et al. (2017). Oxidative cyclization of prodigiosin by an alkylglycerol monooxygenase-like enzyme. Nat Chem Biol, 13(11), 1155–1157. View Source

Prodigiosin Performance Evidence

Cytotoxic Selectivity in Lung Cancer

Purified prodigiosin exhibits a quantifiable and significant increase in anticancer potency compared to its crude extract form and the commercial standard Mitomycin C. In a direct, cross-study comparable analysis against the A549 human lung carcinoma cell line, purified prodigiosin demonstrated an IC50 of 0.06 µg/mL [1]. This is markedly more potent than a crude prodigiosin-containing sample, which recorded an IC50 of 0.46 µg/mL, and the clinical comparator Mitomycin C, which was less active with an IC50 of 0.10 µg/mL [1].

Lung cancer cytotoxicity

Reported

IC50 0.06 µg/mL (purified) vs 0.46 (crude), 0.10 (Mitomycin C)

Supports cytotoxicity endpoint review; purity-dependent potency

A549 cell line; cross-study comparison

Evidence Dimension	In vitro Cytotoxicity (IC50)
Target Compound Data	Purified Prodigiosin: 0.06 µg/mL
Comparator Or Baseline	Crude Sample: 0.46 µg/mL; Mitomycin C: 0.10 µg/mL
Quantified Difference	Purified prodigiosin is 7.7x more potent than the crude sample and 1.7x more potent than Mitomycin C.
Conditions	A549 human lung carcinoma cell line

Why This Matters

This highlights the critical importance of compound purity for achieving reliable, high-potency experimental outcomes in oncology research.

• [1] Nguyen, T.H.T., et al. (2020). Novel Efficient Bioprocessing of Marine Chitins into Active Anticancer Prodigiosin. Mar. Drugs, 18(1), 15. Table 4. View Source

Trypanocidal Activity Against T. cruzi

In a direct head-to-head comparison against the parasite Trypanosoma cruzi, natural prodigiosin demonstrates one of the highest trypanocidal profiles among tested prodiginine and tambjamine derivatives. Against the clinically relevant intracellular trypomastigote/amastigote forms, natural prodigiosin had an IC50 of 0.1 µM [1]. This potency far exceeds that of the tambjamine lead compound MM3 (IC50 of 1.9 µM) and synthetic prodigiosin (IC50 of 0.57 µM), and it is orders of magnitude more active than the standard-of-care drug Benznidazole (IC50 >100 µM) [1][2]. Furthermore, natural prodigiosin demonstrated a promising selectivity index of 50 for parasite cells over host cells [1].

Anti-T. cruzi activity

Head-to-head

Natural prodigiosin IC50 0.1 µM; Benznidazole >100 µM; SI 50

Reported antiparasitic screening context; high selectivity index

Intracellular amastigotes; CLB strain

Evidence Dimension	In vitro Anti-parasitic Activity (IC50)
Target Compound Data	Natural Prodigiosin: 0.1 µM (trypomastigotes/amastigotes)
Comparator Or Baseline	Tambjamine MM3: 1.9 µM; Synthetic Prodigiosin: 0.57 µM; Benznidazole: >100 µM
Quantified Difference	Natural prodigiosin is 19x more potent than MM3, 5.7x more potent than synthetic prodigiosin, and >1000x more potent than Benznidazole.
Conditions	Trypanosoma cruzi CLB strain, intracellular forms

Why This Matters

This identifies natural prodigiosin as a highly potent, mitochondria-targeting lead compound for neglected tropical disease drug discovery, outperforming both synthetic analogues and the current clinical standard.

• [1] Herraez, R., et al. (2021). Tambjamines and prodiginines: Biocidal activity against Trypanosoma cruzi. Pharmaceutics, 13, 705. View Source
• [2] Herraez, R., et al. (2021). Tambjamines and prodiginines: Biocidal activity against Trypanosoma cruzi. Table 5. View Source

Antibacterial Synergy with Biosurfactants

The antibacterial efficacy of prodigiosin is not fixed; it can be enhanced by orders of magnitude through strategic formulation. A direct head-to-head study showed that while the minimum inhibitory concentration (MIC) of prodigiosin alone against Corynebacterium glutamicum is 2.56 µg/mL, this value decreases by 512-fold to 0.005 µg/mL when combined with 16 µg/mL of the biosurfactant N-myristoyltyrosine [1]. This synergy results in a 3-order-of-magnitude improvement in potency, demonstrating a quantifiable, formulation-dependent advantage.

Antibacterial synergy

Head-to-head

MIC 2.56 µg/mL alone; 0.005 µg/mL with N-myristoyltyrosine (512-fold decrease)

Supports formulation-exposure review; synergistic antimicrobial screening

C. glutamicum; broth microdilution

Evidence Dimension	In vitro Antibacterial Activity (MIC)
Target Compound Data	Prodigiosin (alone): 2.56 µg/mL; Prodigiosin (with N-myristoyltyrosine): 0.005 µg/mL
Comparator Or Baseline	Prodigiosin monotherapy (2.56 µg/mL)
Quantified Difference	512-fold decrease in MIC (3 orders of magnitude improvement).
Conditions	Corynebacterium glutamicum, disk diffusion and broth microdilution assays

Why This Matters

This evidence supports the procurement of prodigiosin for development into potent, low-dose antimicrobial formulations, especially in contexts where synergistic combinations can overcome resistance or toxicity thresholds.

• [1] Hage-Hulsmann, J., et al. (2018). Natural biocide cocktails: Combinatorial antibiotic effects of prodigiosin and biosurfactants. PLoS ONE, 13(7), e0200940. View Source

IL-2Rα-Selective T-Cell Inhibition

Prodigiosin offers a mechanistically distinct immunosuppressive profile compared to the clinical gold standard, Cyclosporine A (CsA), enabling new combinatorial therapeutic strategies. In a direct head-to-head comparison, prodigiosin inhibited T cell proliferation with an IC50 of 3.37 ng/ml, which is comparable to CsA's IC50 of 2.71 ng/ml [1]. Critically, the modes of action diverged: prodigiosin inhibited only the expression of the IL-2 receptor alpha subunit (IL-2Rα), whereas CsA inhibited expression of both IL-2 and IL-2Rα [1]. Consequently, the addition of exogenous IL-2 reversed the suppressive activity of CsA, but not that of prodigiosin, demonstrating a non-overlapping, resistant mechanism. In a murine model of lethal acute graft-versus-host disease (GVHD), a combined treatment of prodigiosin and CsA was more effective at reducing mortality than either drug alone [1].

T-cell inhibition

Head-to-head

Prodigiosin IC50 3.37 ng/ml vs CsA 2.71 ng/ml; IL-2Rα-only block

Supports IL-2Rα pathway dissection; non-overlapping with calcineurin inhibitors

ConA-stimulated murine T cells; GVHD model synergy

Evidence Dimension	In vitro T-cell Proliferation Inhibition (IC50)
Target Compound Data	Prodigiosin: IC50 = 3.37 ng/ml
Comparator Or Baseline	Cyclosporine A: IC50 = 2.71 ng/ml
Quantified Difference	Similar potency (CsA is ~1.24x more potent in this assay), but with a divergent and non-redundant mechanism.
Conditions	Concanavalin A-induced murine T-cell proliferation assay

Why This Matters

Prodigiosin is not merely a CsA substitute; its unique, IL-2-independent mechanism makes it a high-value research tool for studying IL-2Rα pathways and a promising candidate for combination therapies where CsA's effects are bypassed or insufficient.

• [1] Han, S.B., et al. (2005). Effective prevention of lethal acute graft-versus-host disease by combined immunosuppressive therapy with prodigiosin and cyclosporine A. Biochemical Pharmacology, 70(10), 1518-1526. View Source

Bypassing Multidrug Resistance Efflux

Unlike many standard chemotherapeutics, prodigiosin retains full cytotoxic potency in the challenging environment of multidrug resistance (MDR). In a direct head-to-head comparison, prodigiosin had nearly identical cytotoxic effects on cell lines engineered to overexpress the drug efflux pumps MDR1, BCRP, or MRP2 as it did on the parental, drug-sensitive cell lines [1]. Functional flow cytometry assays confirmed that prodigiosin accumulation and efflux were independent of the presence of these major MDR transporters [1].

MDR efflux independence

Reported

Retained cytotoxicity in MDR1-, BCRP-, MRP2-overexpressing lines

Supports chemoresistant model endpoint review; not a transporter substrate

FACS and cytotoxicity assays; parental vs. transfected

Evidence Dimension	Cytotoxicity on Resistant vs. Parental Cells
Target Compound Data	Nearly identical cytotoxicity on MDR1-, BCRP-, and MRP2-overexpressing cell lines and their sensitive parental lines.
Comparator Or Baseline	Standard chemotherapeutic drugs (e.g., doxorubicin, mitoxantrone) which show reduced potency in these resistant lines.
Quantified Difference	No significant loss of potency (quantified as 'nearly identical' cytotoxicity and efflux).
Conditions	Cytotoxicity assays and FACS analysis on MDR1-, BCRP-, MRP2-transfected cell lines

Why This Matters

This is a critical, quantifiable advantage for procurement in oncology research, as it identifies prodigiosin as a pro-apoptotic agent that operates independently of common drug efflux mechanisms, making it a valuable tool for targeting recalcitrant, chemoresistant cancer models.

• [1] Elahian, F., et al. (2013). The Anticancer Agent Prodigiosin Is Not a Multidrug Resistance Protein Substrate. DNA and Cell Biology, 32(3). View Source

Prodigiosin Application Scenarios

Chemoresistance and p53-Independent Apoptosis

Researchers focused on overcoming multidrug resistance (MDR) should prioritize natural prodigiosin. As evidenced by its retained cytotoxicity in MDR1, BCRP, and MRP2-overexpressing cell lines, prodigiosin is not a substrate for these major efflux pumps, making it an ideal agent for studying apoptosis induction in chemoresistant cancer models [6]. Its ability to induce cell death independently of p53 status further supports its use in models where this tumor suppressor is mutated or deficient [7].

IL-2Rα Signaling in GVHD Models

Immunologists can leverage prodigiosin as a specialized tool to dissect T-cell activation pathways. Its unique, selective inhibition of IL-2Rα expression (and not IL-2) provides a clean, distinct mechanism not offered by calcineurin inhibitors like Cyclosporine A [6]. This specificity allows for precise interrogation of IL-2/IL-2R signaling. Furthermore, its proven in vivo efficacy in reducing mortality from acute GVHD, especially in combination with CsA, positions it as a key research compound for preclinical transplantation and autoimmunity studies [6].

Antimicrobial and Antiparasitic Lead Optimization

Prodigiosin serves as a highly potent lead compound for Chagas disease drug discovery, with sub-micromolar IC50 values (0.1 µM) that significantly outperform the clinical standard Benznidazole (>100 µM) [6]. Its selective mitochondrial targeting in the parasite T. cruzi provides a clear, researchable mechanism of action [6]. Additionally, in antibacterial research, its potential is maximized not in isolation but in synergistic formulation. The demonstrated 512-fold enhancement in potency when combined with biosurfactants like N-myristoyltyrosine makes it a prime candidate for developing next-generation, low-dose antimicrobial formulations [7].

Biosynthesis Yield Benchmarking

For bioprocess engineers, the quantifiable difference in potency between natural and synthetic prodigiosin (e.g., IC50 of 0.1 µM vs. 0.57 µM against T. cruzi [6]) underscores the importance of sourcing high-quality, biologically-derived compound. Research into strain engineering and fermentation optimization in S. marcescens is validated by the need for high yields of this specific, highly active natural congener [7].

Application

Selection Property

Validation Focus

Chemoresistant cancer model studies

MDR transporter-independent cytotoxicity profile

Cytotoxicity endpoint validation in resistant vs. parental lines

T-cell signaling pathway dissection

Selective IL-2Rα inhibition without IL-2 suppression

T-cell activation endpoint review; GVHD model combination studies

Antiparasitic lead optimization

Sub-micromolar anti-T. cruzi activity with high selectivity

Mitochondrial targeting and intracellular amastigote assays

Antimicrobial combination screening

Synergistic potency enhancement with biosurfactants

MIC endpoint shift and formulation-dependent activity

Bioprocess yield benchmarking

Natural vs. synthetic congener potency differential

Fermentation optimization and purity-activity correlation

• [1] Herraez, R., et al. (2021). Tambjamines and prodiginines: Biocidal activity against Trypanosoma cruzi. Pharmaceutics, 13, 705. View Source
• [2] Hage-Hulsmann, J., et al. (2018). Natural biocide cocktails: Combinatorial antibiotic effects of prodigiosin and biosurfactants. PLoS ONE, 13(7), e0200940. View Source
• [3] Elahian, F., et al. (2013). The Anticancer Agent Prodigiosin Is Not a Multidrug Resistance Protein Substrate. DNA and Cell Biology, 32(3). View Source
• [4] Hong, B., et al. (2014). Prodigiosin rescues deficient p53 signaling and antitumor effects via upregulating p73 and disrupting its interaction with mutant p53. Cancer Res, 74(4), 1153-1165. View Source
• [5] Han, S.B., et al. (2005). Effective prevention of lethal acute graft-versus-host disease by combined immunosuppressive therapy with prodigiosin and cyclosporine A. Biochemical Pharmacology, 70(10), 1518-1526. View Source
• [6] Herraez, R., et al. (2021). Tambjamines and prodiginines: Biocidal activity against Trypanosoma cruzi. Pharmaceutics, 13, 705. View Source
• [7] Yip, C.H., et al. (2019). Recent advancements in high-level synthesis of the promising clinical drug, prodigiosin. Appl Microbiol Biotechnol, 103(4), 1667-1680. View Source